Cas no 1934475-82-7 (5-cyclopropyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 5-cyclopropyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 1934475-82-7
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• MDL: MFCD31420725
• CID: 5172658
• PubChem ID: 133615645
• Update Time: 2025-05-24

5-cyclopropyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one, 5-cyclopropyl-
• 5-cyclopropyl-3H,4H-thieno2,3-dpyrimidin-4-one

• MDL： MFCD31420725
• Inchi： 1S/C9H8N2OS/c12-8-7-6(5-1-2-5)3-13-9(7)11-4-10-8/h3-5H,1-2H2,(H,10,11,12)
• InChI Key： HOMRIDSOSZPSRU-UHFFFAOYSA-N
• SMILES： C1=NC(=O)C2C(C3CC3)=CSC=2N1

Additional information on 5-cyclopropyl-3H,4H-thieno2,3-dpyrimidin-4-one

5-Cyclopropyl-3H,4H-thieno[2,3-d]pyrimidin-4-one: A Comprehensive Overview

The compound with CAS No. 1934475-82-7, commonly referred to as 5-cyclopropyl-3H,4H-thieno[2,3-d]pyrimidin-4-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyrimidones, which are known for their unique structural features and potential biological activities. The thieno[2,3-d]pyrimidine core of this molecule is a fused bicyclic system consisting of a pyrimidine ring and a thiophene ring, which contributes to its distinctive electronic properties and reactivity.

Recent studies have highlighted the importance of 5-cyclopropyl substitution in modulating the physicochemical properties of this compound. The cyclopropyl group, a three-membered ring with significant ring strain, introduces steric hindrance and enhances the molecule's stability. This substitution pattern is particularly advantageous in drug design, as it can improve bioavailability and pharmacokinetic profiles. Researchers have also explored the influence of this substituent on the compound's ability to interact with biological targets, such as protein kinases and other enzymes.

The synthesis of 5-cyclopropyl-3H,4H-thieno[2,3-d]pyrimidin-4-one involves a multi-step process that typically begins with the preparation of the thienopyrimidine core. One common approach involves the cyclization of an appropriate thioamide or thiourea derivative under specific reaction conditions. The introduction of the cyclopropyl group is often achieved through alkylation or coupling reactions, depending on the desired regioselectivity and stereochemistry. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

From a structural standpoint, 5-cyclopropyl-3H,4H-thieno[2,3-d]pyrimidin-4-one exhibits a planar geometry due to the aromatic nature of its bicyclic system. The presence of sulfur in the thiophene ring imparts unique electronic characteristics, making this compound an interesting candidate for applications in optoelectronics and materials science. For instance, studies have shown that derivatives of this compound can be used as building blocks for constructing advanced materials with tailored optical and electronic properties.

In terms of biological activity, 5-cyclopropyl-substituted thienopyrimidones have demonstrated promising results in various assays. For example, recent research has shown that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation. Additionally, its ability to modulate ion channels has made it a potential lead compound for developing drugs targeting neurological disorders. These findings underscore the importance of further exploring the pharmacological profile of this compound.

Another area where 5-cyclopropyl-3H,4H-thieno[2,3-d]pyrimidin-4-one has shown potential is in medicinal chemistry. Its unique structure allows for extensive functionalization at various positions on the bicyclic system. By introducing different substituents at positions 2 or 6 on the pyrimidine ring or at position 7 on the thiophene ring, researchers can fine-tune its properties for specific therapeutic applications. For instance, electron-withdrawing groups can enhance its binding affinity to certain receptors or enzymes.

From an environmental perspective, understanding the degradation pathways and ecotoxicological effects of 5-cyclopropyl-thienopyrimidinone is crucial for ensuring its safe use in industrial and pharmaceutical settings. Recent studies have focused on evaluating its biodegradability under various environmental conditions and assessing its potential impact on aquatic ecosystems. These investigations are essential for complying with regulatory requirements and promoting sustainable practices.

In conclusion,5-cyclopropyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to materials science. As research continues to uncover new insights into its properties and mechanisms of action,this compound is poised to play an increasingly important role in advancing both academic research and industrial innovation.